Cas no 1352881-81-2 (2-Chloro-5-iodo-3-methoxypyridine)

• Product Name: 2-Chloro-5-iodo-3-methoxypyridine
• CAS No: 1352881-81-2
• MF: C₆H₅ClINO
• MW: 269.467472791672
• CID: 4902531
• Update Time: 2025-05-20

2-Chloro-5-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-3-methoxypyridine

• Inchi： 1S/C6H5ClINO/c1-10-5-2-4(8)3-9-6(5)7/h2-3H,1H3
• InChI Key： ZBNYIAIARRHDDU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-iodo-3-methoxypyridine

2-Chloro-5-iodo-3-methoxypyridine (CAS 1352881-81-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 2-Chloro-5-iodo-3-methoxypyridine (CAS 1352881-81-2) has emerged as a crucial pharmaceutical intermediate with growing importance in drug discovery and material science. This halogenated pyridine derivative combines three distinct functional groups - chloro, iodo, and methoxy substituents - creating a unique molecular architecture that offers exceptional versatility in cross-coupling reactions and nucleophilic substitutions.

The molecular structure of 2-Chloro-5-iodo-3-methoxypyridine features a pyridine core with strategic halogen placements that enable selective transformations. The 5-iodo position is particularly reactive in Sonogashira couplings and Suzuki-Miyaura reactions, while the 2-chloro group can participate in SNAr reactions with various nucleophiles. The 3-methoxy substituent provides both electronic modulation and potential for further functionalization through demethylation or ether cleavage.

Recent trends in medicinal chemistry have driven increased demand for halogenated pyridine building blocks like 2-Chloro-5-iodo-3-methoxypyridine. Pharmaceutical researchers frequently search for "iodopyridine derivatives for drug discovery" or "multihalogenated pyridine synthesis," reflecting the compound's relevance in developing kinase inhibitors and central nervous system (CNS) drugs. The presence of both chlorine and iodine allows for sequential functionalization, making it valuable in combinatorial chemistry approaches.

From a synthetic chemistry perspective, 2-Chloro-5-iodo-3-methoxypyridine serves as an excellent precursor for constructing more complex nitrogen-containing heterocycles. The compound's stability under various reaction conditions makes it particularly useful for multistep synthesis. Common synthetic queries include "how to purify 2-Chloro-5-iodo-3-methoxypyridine" and "storage conditions for iodopyridine compounds," indicating practical concerns among laboratory chemists.

The material science applications of 2-Chloro-5-iodo-3-methoxypyridine are gaining attention, particularly in the development of organic electronic materials. Researchers investigating "halogenated pyridines for OLEDs" or "conducting polymers from iodopyridines" find this compound valuable due to its ability to participate in polymerization reactions while maintaining electronic conjugation. The methoxy group can influence material properties through both steric and electronic effects.

Quality control of 2-Chloro-5-iodo-3-methoxypyridine typically involves HPLC analysis and 1H/13C NMR characterization. Analytical chemists often search for "NMR spectra of 2-Chloro-5-iodo-3-methoxypyridine" or "HPLC methods for halogenated pyridines," highlighting the need for reliable characterization data. The compound generally appears as a white to pale yellow crystalline powder with good stability when stored under inert atmosphere at low temperatures.

In catalysis research, 2-Chloro-5-iodo-3-methoxypyridine serves as a valuable ligand precursor. The compound can be transformed into various N-heterocyclic carbene (NHC) precursors or bidentate ligands through appropriate synthetic routes. Recent literature searches show growing interest in "pyridine-based ligands for transition metal catalysis" and "iodopyridine transformations in catalytic systems."

The global market for 2-Chloro-5-iodo-3-methoxypyridine reflects its increasing importance in both academic research and industrial applications. Suppliers frequently update their product listings with terms like "high purity 2-Chloro-5-iodo-3-methoxypyridine" and "bulk quantities of CAS 1352881-81-2," indicating commercial demand. Current pricing trends suggest stable availability, though specialized custom synthesis services may be required for specific isotopic or structural variants.

Environmental and green chemistry considerations for 2-Chloro-5-iodo-3-methoxypyridine focus on developing more sustainable synthetic routes. Researchers are investigating "catalytic methods for pyridine halogenation" and "solvent-free reactions of halogenated pyridines" to reduce the environmental impact of producing such intermediates. The compound's stability suggests low environmental mobility, but proper laboratory waste management procedures should always be followed.

Future directions for 2-Chloro-5-iodo-3-methoxypyridine research may include exploration of its biological activity profile and development of novel catalytic applications. The compound's unique substitution pattern continues to inspire new synthetic methodologies, as evidenced by growing literature on "regioselective functionalization of dihalopyridines" and "pyridine derivatives in medicinal chemistry." As synthetic techniques advance, this versatile building block will likely find expanded utility across multiple scientific disciplines.